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Compound of Interest

Compound Name: Bis-PEG4-acid

Cat. No.: B1667461

Technical Overview of Bis-PEG4-acid

This document provides a concise summary of the fundamental physicochemical properties of
Bis-PEG4-acid, a bifunctional PEG linker. The information is intended for researchers,
scientists, and professionals in the field of drug development and bioconjugation.

Physicochemical Properties

Bis-PEG4-acid is a hydrophilic crosslinker that contains two terminal carboxylic acid groups.
These functional groups can react with primary amines in the presence of activating agents to
form stable amide bonds. The polyethylene glycol (PEG) spacer enhances the solubility of the
molecule in agueous media.[1][2]

A summary of the key quantitative data for Bis-PEG4-acid is presented below.

Property Value

Chemical Formula C12H2208[1][3][4]

Molecular Weight 294.30 g/mol
3-[2-[2-[2-(2-

IUPAC Name carboxyethoxy)ethoxy]ethoxy]ethoxy]propanoic
acid

CAS Number 31127-85-2

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1667461?utm_src=pdf-interest
https://www.benchchem.com/product/b1667461?utm_src=pdf-body
https://www.benchchem.com/product/b1667461?utm_src=pdf-body
https://www.cd-bioparticles.net/p/4261/bis-peg4-acid
https://broadpharm.com/product/bp-20634
https://www.benchchem.com/product/b1667461?utm_src=pdf-body
https://www.cd-bioparticles.net/p/4261/bis-peg4-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Bis-PEG4-acid
https://axispharm.com/product/bis-peg4-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of Chemical Data

The following diagram illustrates the relationship between the common name of the compound
and its fundamental chemical properties.

Chemical Formula ---» C12H2208
Molecular Weight -—-p 294.30 g/mol

Click to download full resolution via product page

Bis-PEG4-acid

Core Properties of Bis-PEG4-acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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